Ethyl 3-(6-hydroxybenzo[B]thiophen-3-YL)propanoate

• Molecular Formula: C13H14O3S
• Molecular Weight: 250.32 g/mol
• IUPAC Name: ethyl 3-(6-hydroxy-1-benzothiophen-3-yl)propanoate
• InChI: InChI=1S/C13H14O3S/c1-2-16-13(15)6-3-9-8-17-12-7-10(14)4-5-11(9)12/h4-5,7-8,14H,2-3,6H2,1H3
• InChI Key: PCNODKDAKQYVPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CSC2=C1C=CC(=C2)O

Description

Ethyl 3-(6-hydroxybenzo[B]thiophen-3-YL)propanoate is a useful research compound. Its molecular formula is C13H14O3S and its molecular weight is 250.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Concentrated sulfuric acid (20 ml) was cooled in an ice-water bath to 0° C. and added to a flask containing ethyl 5-(3-acetyloxyphenylthio)-4-oxopentanoate (920 mg, 3.4 mmol) at 0° C. The reaction was stirred at 0° C. for 15 minutes, and then poured over ice. The mixture was extracted with ethyl acetate, dried, filtered, and evaporated under vacuum to yield 700 mg (82%) of Ethyl 3-(6-hydroxybenzo[b]thiophen-3-yl)propanoate. NMR 1H DMSO-d6 δ: 9.59 (s, 1H), 7.59 (d, 1H, J=8.4 Hz), 7.25 (d, 1H, J=2.4 Hz), 7.08 (s, 1H), 6.89 (dd, 1H, J=2.4, 8.4 Hz), 4.06 (c, 2H, J=7.2 Hz), 2.99 (t, 2H, J=6.8 Hz), 2.70 (t, 2H, J=6.8 Hz), 1.16 (t, 1H, J=7.2 Hz).